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Compound of Interest

Compound Name: Diisoheptyl phthalate
CAS No.: 90937-19-2
Cat. No.: B1146770
Get Quote

Executive Summary & Regulatory Impact

Diisoheptyl phthalate (DIHP) (CAS: 71888-89-6) is a branched C7 phthalate ester used
historically as a plasticizer to impart flexibility to polyvinyl chloride (PVC). While it offers rapid
fusion and high solvation efficiency due to its lower molecular weight compared to industry
standards like DEHP (C8) and DINP (C9), its application is currently heavily restricted in
regulated markets (EU REACH, US CPSC) due to Reproductive Toxicity (Category 1B)
classifications.

Crucial Note for Drug Development Professionals: While DIHP is rarely selected for new
medical device formulations, it remains a critical target in Extractables & Leachables (E&L)
studies. Global supply chains may still introduce DIHP via legacy equipment or non-regulated
packaging. This guide provides the protocols for processing (for material benchmarking) and
extraction (for safety validation).

Material Science: The Mechanism of Action
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To understand DIHP's behavior, one must look beyond simple mixing. Plasticization is a kinetic
and thermodynamic process governed by the Gel Theory and Free Volume Theory.

The Solvation Mechanism

DIHP acts as a solvent for the amorphous regions of PVC.

« Insertion: The aromatic ring of DIHP interacts with the dipoles of the PVC polymer chain
(chlorine atoms).

» Shielding: The aliphatic heptyl chains act as spacers, shielding the attractive dipole-dipole
interactions between PVC chains.

e Free Volume Expansion: This insertion increases the "free volume" within the matrix,
allowing polymer chain segments to rotate past one another, resulting in flexibility (

depression).
Why DIHP? Being a C7 ester, DIHP is smaller than DEHP (C8).
e Pro: It solvates PVC faster (lower fusion temperature), allowing for faster processing speeds.

o Con: It has higher volatility and higher migration rates, making it less stable long-term.

Comparative Technical Data

The following table contrasts DIHP with the industry standard (DEHP) and the modern
alternative (DINP).

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

DIHP (C7 DEHP (C8 DINP (C9 L
Property . Implication
Branched) Standard) Alternative)
, Lower MW =
Molecular Weight  362.5 g/mol 390.6 g/mol 418.6 g/mol _ -
Higher Volatility
DIHP yields
Viscosity (20°C) ~40-50 mPa-s 80 mPa-s 120-140 mPa-s lower viscosity
plastisols
, Fast Fusion _ _ DIHP processes
Fusion Temp Medium Slow (High)
(Low) at lower temps
o ) ) Critical for
Migration Rate High Medium Low )
Medical Safety
SVHC SVHC Restricted in DIHP is a high-
REACH Status ) ) )
(Restricted) (Restricted) Toys risk leachable

Visualization: Plasticization & Processing Logic
Figure 1: The Plasticization Pathway

This diagram illustrates the thermodynamic progression from a rigid resin to a flexible matrix
using DIHP.

Cooling

o 1. Surface Adsorption Heat + Shear 2. Intra-Particle Diffusion
DIHP Liquid (Temp: ~60°C) P (Swelling, Temp: ~90°C)
(Solvent)

3. Fusion/Gelation

Temp > 160°C (Homogenous Phase)

Click to download full resolution via product page

Caption: Thermodynamic progression of DIHP solvating PVC resin. Note the critical
temperature thresholds for absorption vs. fusion.

Experimental Protocols
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Protocol A: Dry Blend Preparation (Compounding)

Purpose: To create a free-flowing powder for extrusion or injection molding. Safety: Perform in

a fume hood. DIHP is a reproductive toxin; use nitrile gloves and P100 respiratory protection.

Equipment: High-Speed Mixer (Henschel type).

Resin Loading: Charge PVC suspension resin (K-value 65-70) into the mixer. Start agitation
at low speed (approx. 600 rpm).

Stabilization: Add thermal stabilizers (Ca/Zn or Tin-based) and co-stabilizers (Epoxidized
Soybean Qil). Mix for 2 minutes.

Heating Phase: Increase speed to high (approx. 1500-2000 rpm). Friction will raise the
temperature.[1]

Plasticizer Injection (Critical Step):
o Target Temp: When the mix reaches 80°C (approximate

of PVC), inject the DIHP slowly.

o Why? At

, the amorphous pores of the PVC grain open, allowing the liquid to penetrate rather than
coat the surface. Adding too cold results in "wet" spots; adding too hot risks degrading the
stabilizer.

Absorption & Drying: Continue mixing until the temperature reaches 115°C - 120°C. The mix
should transition from wet/sticky to a dry, free-flowing sand consistency.

Cooling: Immediately dump the batch into the cooling mixer. Cool to 40°C to prevent
agglomeration (lumping).

Protocol B: Migration & Leaching Assessment (Medical
Focus)
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Purpose: To quantify the risk of DIHP migrating from a PVC container into a drug formulation
(simulant). This is the primary protocol for Drug Development professionals assessing
packaging safety.

Standard: Adapted from ASTM D1239 and ISO 3826.
Materials:
e Test Specimen: 1mm thick PVC plaque containing DIHP.

o Simulants: Distilled water (aqueous drugs), Ethanol 15% (alcohol-based), Vegetable Oil
(lipid-based/fatty food).

Workflow:

Specimen Prep: Cut PVC into 5cm x 5cm squares. Measure surface area and initial weight (

) to 0.0001g precision.

e Immersion: Suspend the specimen in the simulant within a sealed borosilicate glass
container.

o Ratio: 10mL simulant per 1
surface area.
o Conditioning: Incubate at 37°C (body temp) for 72 hours.
o Note: For accelerated aging, use 70°C for 24 hours.

o Extraction & Drying: Remove specimen, rinse with distilled water, and dry in a desiccator for
24 hours.

e Gravimetric Analysis: Weigh the specimen (

)

e GC-MS Verification (The "Gold Standard"):
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o Do not rely solely on weight loss (which includes water absorption).
o Analyze the simulant liquid using Gas Chromatography-Mass Spectrometry (GC-MS).

o Target lon for DIHP: Monitor m/z 149 (phthalate anhydride base peak) and molecular ion
peaks specific to C7 esters.

Calculation:

Where
is concentration from GC-MS (mg/L) and
is volume (L).

Visualizing the Analytical Workflow
Figure 2: Leachables Assessment Workflow

This workflow outlines the decision tree for a drug developer encountering DIHP in packaging.
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Drug Product / Device
Safety Assessment

Screening: GC-MS Scan
of Packaging Extract

DIHP Detected?

Yes (m/z 149)

Quantification (Simulated Leaching)

S atond B No Action Required

Toxicological Risk Assessment
(PDE Calculation)

Pass: Levels < PDE Fail: Levels > PDE
(Safe) (Reject Material)

Click to download full resolution via product page

Caption: Decision matrix for evaluating DIHP contamination in medical packaging. PDE =
Permitted Daily Exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1146770?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146770?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

